Cas no 1707585-90-7 (6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one)

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one is a purine-based heterocyclic compound featuring a chloro substituent at the 6-position and a cyclobutyl group at the 9-position. This scaffold is of interest in medicinal chemistry due to its potential as a precursor for nucleoside analogs and kinase inhibitors. The cyclobutyl moiety enhances steric and electronic properties, influencing binding affinity and selectivity in biological targets. The chloro group offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its rigid structure may contribute to improved metabolic stability and bioavailability. This compound is primarily utilized in research settings for the development of therapeutic agents targeting enzymatic pathways.

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one structure

1707585-90-7 structure

Product Name:6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one

CAS No:1707585-90-7

MF:C₉H₉ClN₄O

MW:224.646960020065

CID:5696740

PubChem ID:97618500

Update Time:2026-03-11

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one
- SCHEMBL21823174
- 6-Chloro-9-cyclobutyl-7,9-dihydro-purin-8-one
- 6-chloro-9-cyclobutyl-8,9-dihydro-7H-purin-8-one
- A907494
- 1707585-90-7
- 8H-Purin-8-one, 6-chloro-9-cyclobutyl-7,9-dihydro-
- Inchi： 1S/C9H9ClN4O/c10-7-6-8(12-4-11-7)14(9(15)13-6)5-2-1-3-5/h4-5H,1-3H2,(H,13,15)
- InChI Key： NXAPQNUREWRCRR-UHFFFAOYSA-N
- SMILES： ClC1C2=C(N=CN=1)N(C(N2)=O)C1CCC1

Computed Properties

Exact Mass: 224.0464886g/mol
Monoisotopic Mass: 224.0464886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 58.1Å²

Experimental Properties

Density: 1.547±0.06 g/cm3(Predicted)
pka: 10.07±0.20(Predicted)

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one Pricemore >>

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